Cas no 1855-28-3 (2-(2,6-Diisopropylphenyl)acetic acid)

• Product Name: 2-(2,6-Diisopropylphenyl)acetic acid
• CAS No: 1855-28-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD22056278
• CID: 2193983
• PubChem ID: 15277990
• Update Time: 2025-08-04

2-(2,6-Diisopropylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Diisopropylphenyl)acetic acid
• 2-[2,6-di(propan-2-yl)phenyl]acetic acid
• 1855-28-3
• SCHEMBL8136318
• SY264894
• F50609
• HGBKQMCWHVMQRR-UHFFFAOYSA-N
• 2,6 - diisopropylphenylacetic acid
• 2,6-diisopropylphenylacetic acid
• 2-(2,6-Diisopropylphenyl)aceticacid
• DB-363898
• MFCD22056278

• MDL： MFCD22056278
• Inchi： 1S/C14H20O2/c1-9(2)11-6-5-7-12(10(3)4)13(11)8-14(15)16/h5-7,9-10H,8H2,1-4H3,(H,15,16)
• InChI Key： HGBKQMCWHVMQRR-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=CC=1C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,6-Diisopropylphenyl)acetic acid

Introduction to 2-(2,6-Diisopropylphenyl)acetic acid (CAS No. 1855-28-3)

2-(2,6-Diisopropylphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1855-28-3, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its aromatic structure and functional groups, has garnered attention due to its potential applications in drug development and biochemical studies. The compound's unique chemical properties make it a valuable candidate for further exploration in various scientific domains.

The molecular structure of 2-(2,6-Diisopropylphenyl)acetic acid consists of a phenyl ring substituted with two isopropyl groups at the 2 and 6 positions, along with an acetic acid moiety at one end. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its utility in synthetic chemistry and biological assays. The presence of bulky isopropyl groups enhances the compound's lipophilicity, making it suitable for membrane-interacting applications or as a modulator of enzyme activity.

In recent years, 2-(2,6-Diisopropylphenyl)acetic acid has been investigated for its pharmacological potential. Its structural motif resembles that of known bioactive molecules, suggesting possible interactions with biological targets such as enzymes and receptors. Preliminary studies have explored its role in modulating inflammatory pathways and lipid metabolism, areas of great interest in modern medicine. The compound's ability to influence these processes makes it a promising candidate for therapeutic intervention in conditions like metabolic syndrome and chronic inflammation.

One of the most compelling aspects of 2-(2,6-Diisopropylphenyl)acetic acid is its versatility in synthetic chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, modifications at the acetic acid moiety can yield esters or amides that exhibit altered solubility or binding affinity. Such structural diversification is crucial for optimizing drug candidates and tailoring them to specific therapeutic needs.

The compound's relevance extends to the field of materials science, where its aromatic nature and functional groups make it a candidate for designing novel polymers or organic electronic materials. The isopropyl substituents contribute to steric hindrance, which can be exploited to fine-tune material properties such as thermal stability or electronic conductivity. These applications highlight the broad utility of 2-(2,6-Diisopropylphenyl)acetic acid beyond traditional pharmaceutical contexts.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2,6-Diisopropylphenyl)acetic acid's interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound binds to target proteins and enzymes at an atomic level. These computational approaches complement experimental studies by predicting potential drug-like properties and identifying key residues involved in binding affinity.

The synthesis of 2-(2,6-Diisopropylphenyl)acetic acid has been optimized through various synthetic routes, including Friedel-Crafts alkylation followed by reduction steps. These methods ensure high yield and purity, which are essential for downstream applications such as pharmacological testing or material fabrication. The scalability of these synthetic pathways is another critical factor that supports the compound's widespread use in research and industrial settings.

In conclusion, 2-(2,6-Diisopropylphenyl)acetic acid (CAS No. 1855-28-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool for researchers exploring new therapeutic agents, advanced materials, and fundamental biochemical processes. As scientific understanding evolves, the applications of this compound are expected to expand further, reinforcing its importance in modern chemical research.